4-Chloro-2-fluoro-5-nitrobenzonitrile
Cat. No. B1429232
M. Wt: 200.55 g/mol
InChI Key: ZDHOTDZFFZOKPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08921405B2
Procedure details
A mixture of 4-chloro-2-fluorobenzonitrile (4.62 g; 29.7 mmol) in cone. H2SO4 (42 mL) was treated dropwise with cone. HNO3 (3.9 mL) at 1-2° C. After stirring at 1-2° C. for 2 h the mixture was poured into ice and filtered to give the sub-title compound. Yield: 5.18 g (87%).
Name
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([F:10])[CH:3]=1.OS(O)(=O)=O.[N+:16]([O-])([OH:18])=[O:17]>>[Cl:1][C:2]1[C:9]([N+:16]([O-:18])=[O:17])=[CH:8][C:5]([C:6]#[N:7])=[C:4]([F:10])[CH:3]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
4.62 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC(=C(C#N)C=C1)F
|
Step Two
|
Name
|
|
|
Quantity
|
42 mL
|
|
Type
|
reactant
|
|
Smiles
|
OS(=O)(=O)O
|
Step Three
|
Name
|
|
|
Quantity
|
3.9 mL
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)(O)[O-]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
1.5 (± 0.5) °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
After stirring at 1-2° C. for 2 h the mixture
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
at 1-2° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was poured into ice
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC(=C(C#N)C=C1[N+](=O)[O-])F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
